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Compound of Interest

Compound Name: Merestinib dihydrochloride

Cat. No.: B1139136

Essential Safety and Handling Guide for Merestinib
Dihydrochloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of
Merestinib dihydrochloride, a potent c-Met inhibitor intended for research use only.
Adherence to these procedures is essential to ensure personnel safety and maintain a secure
laboratory environment.

Hazard Identification and Classification

Merestinib dihydrochloride is a hazardous substance that requires careful handling. While
some suppliers may not classify it as hazardous, it is prudent to manage it as a potent
compound with potential health risks. The following GHS classifications have been reported
and should be considered for risk assessment.[1]
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Hazard Class GHS Code Hazard Statement
Acute Toxicity, Oral H302 Harmful if swallowed.
Carcinogenicity (Suspected) H351 Suspected of causing cancer.

. - May damage fertility or the
Reproductive Toxicity H360 ]
unborn child.

N o Causes damage to organs
Specific Target Organ Toxicity,
H372 through prolonged or repeated
Repeated Exposure
exposure.

Causes serious eye irritation.

Eye Irritation H319
[2]

Due to its cytotoxic potential, all personnel must be trained on the specific hazards and
handling procedures for this compound.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to prevent exposure. The following table outlines the
minimum PPE requirements for handling Merestinib dihydrochloride.

Task EyelFace Hand Body Respiratory
as
Protection Protection Protection Protection
NIOSH-approved
Handling Solid Safety goggles Two pairs of ) respirator (e.g.,
o ] Disposable, )
Powder with side-shields chemotherapy- ) ) N95) if not
o . o impervious _
(weighing, or face shield.[3] rated nitrile handled in a
e gown.[3][4] - .
aliquoting) [4] gloves.[5] certified chemical
fume hood.
Not generally
required if
] Safety goggles Chemotherapy- Lab coat or )
Handling o ] o ] handled in a
] with side-shields.  rated nitrile disposable gown. ]
Solutions well-ventilated
[31[4] gloves.[5] [31[4]

area or fume
hood.
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Glove Selection: Nitrile gloves are recommended for their chemical resistance.[6][7][8] For
handling potent compounds like Merestinib, it is best practice to use gloves that are tested
against chemotherapy drugs (ASTM D6978).[5] Always inspect gloves for defects before use
and change them frequently.

Safe Handling Procedures

» Engineering Controls: All work with solid Merestinib dihydrochloride should be conducted
in a certified chemical fume hood or a powder containment hood to minimize inhalation
exposure.[3] A safety shower and eyewash station must be readily accessible.[3][4]

e Procedural Guidelines:

o

Designate a specific area for handling Merestinib dihydrochloride.

[¢]

Cover the work surface with a disposable, absorbent plastic-backed pad.[9]

[¢]

Avoid the formation of dust and aerosols.[3][4]

[e]

Wash hands thoroughly after handling the compound, even if gloves were worn.[2]

First Aid Measures

In the event of exposure, immediate action is crucial.
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Exposure Route First Aid Procedure

Immediately flush eyes with large amounts of

water for at least 15 minutes, lifting the upper
Eye Contact and lower eyelids. Remove contact lenses if

present and easy to do. Seek immediate

medical attention.[2][3]

Remove contaminated clothing. Rinse the
Skin Contact affected skin area thoroughly with large

amounts of water. Seek medical attention.[3]

Move the individual to fresh air. If breathing is
Inhalation difficult, provide respiratory support. Seek

medical attention.[3]

Do NOT induce vomiting. If the person is
Ingestion conscious, wash out their mouth with water.

Seek immediate medical attention.[3]

Spill and Disposal Plan

Spill Management:

Evacuate the area and prevent entry.

Wear the appropriate PPE as outlined in Section 2.

For small spills of solid material, gently cover with a damp paper towel to avoid raising dust,
then clean with a detergent solution.

For liquid spills, absorb with an inert material (e.g., vermiculite, sand).

Collect all cleanup materials into a designated, labeled cytotoxic waste container.[2]
Waste Disposal:

All materials contaminated with Merestinib dihydrochloride, including unused compound,
empty containers, contaminated PPE, and cleanup materials, must be disposed of as cytotoxic
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waste.[2][10]
e Segregation: Do not mix cytotoxic waste with other waste streams.

o Containment: Use clearly labeled, leak-proof, and puncture-resistant containers marked with
the cytotoxic symbol.[2][10]

» Disposal: Arrange for disposal through a licensed hazardous waste disposal service, typically
involving incineration or chemical neutralization.[10]

Visual Workflow for PPE Selection

The following diagram illustrates the decision-making process for selecting the appropriate
level of personal protective equipment when working with Merestinib dihydrochloride.
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PPE Selection for Handling Merestinib Dihydrochloride

Start: Task Assessment

What is the physical form of the compound?

Solid Liquid

Weighing or handling solid powder? Working with solutions?

Is the work performed in a
certified chemical fume hood?

Required PPE:
- Nitrile Gloves (Chemo-rated)
- Lab Coat/Gown
- Safety Goggles

Add NIOSH-approved respirator

Required PPE:
- Double Nitrile Gloves (Chemo-rated)
- Disposable Gown
- Safety Goggles/Face Shield
- Respirator (if not in hood)

Proceed with Task

Click to download full resolution via product page

Caption: PPE selection workflow for Merestinib dihydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Personal protective equipment for handling Merestinib
dihydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1139136#personal-protective-equipment-for-
handling-merestinib-dihydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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